Cas no 189161-61-3 (Olean-12-en-28-oicacid, 3-[(O-a-L-arabinopyranosyl-(1®2)-O-a-L-arabinopyranosyl-(1®6)-b-D-glucopyranosyl)oxy]-, (3b)- (9CI))
189161-61-3 structure
Product Name:Olean-12-en-28-oicacid, 3-[(O-a-L-arabinopyranosyl-(1®2)-O-a-L-arabinopyranosyl-(1®6)-b-D-glucopyranosyl)oxy]-, (3b)- (9CI)
CAS No:189161-61-3
MF:C46H74O16
MW:883.07017660141
CID:221673
PubChem ID:54582302
Update Time:2024-03-02
Olean-12-en-28-oicacid, 3-[(O-a-L-arabinopyranosyl-(1®2)-O-a-L-arabinopyranosyl-(1®6)-b-D-glucopyranosyl)oxy]-, (3b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2)-O-a-L-arabinopyranosyl-(1®
- 6)-b-D-glucopyranosyl)oxy]-, (3b)- (9CI)
- PithedulosideB
- Pitheduloside B
- Q27136280
- CHEMBL1765597
- CHEBI:67802
- (3beta)-3-[(O-alpha-L-Arabinopyranosyl-(1-->2)-O-alpha-L-arabinopyranosyl-(1-->6)-beta-D-glucopyranosyl)oxy]olean-12-en-28-oic acid
- 189161-61-3
- DTXSID601107198
- 3-O-[alpha-L-arabinopyranosyl(1->2)-alpha-L-arabinopyranosyl(1->6)]-beta-D-glucopyranosyl oleanolic acid
- Olean-12-en-28-oicacid, 3-[(O-a-L-arabinopyranosyl-(1®2)-O-a-L-arabinopyranosyl-(1®6)-b-D-glucopyranosyl)oxy]-, (3b)- (9CI)
-
- Inchi: 1S/C46H74O16/c1-41(2)14-16-46(40(55)56)17-15-44(6)22(23(46)18-41)8-9-28-43(5)12-11-29(42(3,4)27(43)10-13-45(28,44)7)61-38-35(54)33(52)32(51)26(60-38)21-59-39-36(31(50)25(48)20-58-39)62-37-34(53)30(49)24(47)19-57-37/h8,23-39,47-54H,9-21H2,1-7H3,(H,55,56)
- InChI Key: WBBKABSSSHJZGN-UHFFFAOYSA-N
- SMILES: O(C1C(C(C(C(COC2C(C(C(CO2)O)O)OC2C(C(C(CO2)O)O)O)O1)O)O)O)C1CCC2(C)C(CCC3(C)C4(C)CCC5(C(=O)O)CCC(C)(C)CC5C4=CCC32)C1(C)C
Computed Properties
- Exact Mass: 882.49768627g/mol
- Monoisotopic Mass: 882.49768627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 62
- Rotatable Bond Count: 8
- Complexity: 1690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 21
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 255Ų
Olean-12-en-28-oicacid, 3-[(O-a-L-arabinopyranosyl-(1®2)-O-a-L-arabinopyranosyl-(1®6)-b-D-glucopyranosyl)oxy]-, (3b)- (9CI) Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
189161-61-3 (Olean-12-en-28-oicacid, 3-[(O-a-L-arabinopyranosyl-(1®2)-O-a-L-arabinopyranosyl-(1®6)-b-D-glucopyranosyl)oxy]-, (3b)- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk